Cas no 61123-26-0 (1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-)

1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)- structure
61123-26-0 structure
Product name:1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-
CAS No:61123-26-0
MF:C15H13N3O2
MW:267.28262
CID:491393
PubChem ID:13012934

1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-propanenitrile, 3-(2,5-dioxo-3-pyrrolidinyl)-
    • 3-[3-(2,5-dioxopyrrolidin-3-yl)indol-1-yl]propanenitrile
    • 61123-26-0
    • 3-[3-(2,5-Dioxopyrrolidin-3-yl)-1H-indol-1-yl]propanenitrile
    • DTXSID00515164
    • Inchi: InChI=1S/C15H13N3O2/c16-6-3-7-18-9-12(10-4-1-2-5-13(10)18)11-8-14(19)17-15(11)20/h1-2,4-5,9,11H,3,7-8H2,(H,17,19,20)
    • InChI Key: RDUUHFVQNUSGCJ-UHFFFAOYSA-N
    • SMILES: C1C(C(=O)NC1=O)C2=CN(C3=CC=CC=C32)CCC#N

Computed Properties

  • Exact Mass: 267.10089
  • Monoisotopic Mass: 267.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 74.89

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